Cas no 68967-00-0 (hydrogen μ-chlorohexachlorodialuminate(1-), compound with isopropylbenzene (1:2))

hydrogen μ-chlorohexachlorodialuminate(1-), compound with isopropylbenzene (1:2) structure
68967-00-0 structure
Product name:hydrogen μ-chlorohexachlorodialuminate(1-), compound with isopropylbenzene (1:2)
CAS No:68967-00-0
MF:C18H25Al2Cl7
MW:543.525176763535
CID:1731879
PubChem ID:160056

hydrogen μ-chlorohexachlorodialuminate(1-), compound with isopropylbenzene (1:2) Chemical and Physical Properties

Names and Identifiers

    • Aluminum trichloride complex with cumene, hemihydrochloride
    • Aluminate(1-), mu-chlorohexachlorodi-, hydrogen, compd. with (1-methylethyl)benzene (1:1:2)
    • Aluminate(1-), mu-chlorohexachlorodi-, hydrogen, compd. with (1-methylethyl)benzene (1:2)
    • Hydrogen mu-chlorohexachlorodialuminate(1-), compound with isopropylbenzene (1:2)
    • aluminum hydrogen chloride - propan-2-ylbenzene (2:1:7:2)
    • -chlorohexachlorodialuminate(1-), compound with isopropylbenzene (1:2)
    • hydrogen &#x3BC
    • EINECS 273-464-7
    • 68967-00-0
    • hydrogen μ-chlorohexachlorodialuminate(1-), compound with isopropylbenzene (1:2)
    • Inchi: InChI=1S/2C9H12.2Al.7ClH/c2*1-8(2)9-6-4-3-5-7-9;;;;;;;;;/h2*3-8H,1-2H3;;;7*1H/q;;2*+3;;;;;;;/p-6
    • InChI Key: UIGAFPIPFHQGNT-UHFFFAOYSA-H
    • SMILES: [H+].CC(C)C1=CC=CC=C1.CC(C)C1=CC=CC=C1.[Al+3].[Al+3].[Cl-].[Cl-].[Cl-].[Cl-].[Cl-].[Cl-].[Cl-]

Computed Properties

  • Exact Mass: 541.937721g/mol
  • Monoisotopic Mass: 539.940671g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 2
  • Complexity: 68.1
  • Covalently-Bonded Unit Count: 12
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0Ų

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